Cas no 1864052-38-9 (2-amino-2-methyl-1-(2-methylphenyl)propan-1-one hydrochloride)

• Product Name: 2-amino-2-methyl-1-(2-methylphenyl)propan-1-one hydrochloride
• CAS No: 1864052-38-9
• MDL: MFCD29034432
• CID: 4625085
• PubChem ID: 121552444
• Update Time: 2025-10-29

2-amino-2-methyl-1-(2-methylphenyl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-1-(2-methylphenyl)propan-1-one hydrochloride

• MDL： MFCD29034432

Additional information on 2-amino-2-methyl-1-(2-methylphenyl)propan-1-one hydrochloride

2-Amino-2-Methyl-1-(2-Methylphenyl)Propan-1-One Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1864052-38-9, commonly referred to as 2-amino-2-methyl-1-(2-methylphenyl)propan-1-one hydrochloride, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino ketones, which are widely studied for their unique chemical properties and biological activities. The long-tail keyword for this compound, such as "hydrochloride salt of 2-amino-2-methyl-1-(2-methylphenyl)propanone", highlights its specific structural features and functional groups.

Recent advancements in chemical synthesis have enabled researchers to explore the synthesis pathways of this compound more effectively. The molecule's structure, featuring an amino group attached to a methyl-substituted phenyl ring, makes it highly versatile in both organic synthesis and pharmacological studies. The hydrochloride salt form is particularly advantageous due to its enhanced solubility in aqueous solutions, which facilitates its use in various experimental setups.

One of the most promising areas of research involving this compound is its application in drug development. The amino ketone moiety has been shown to exhibit significant bioactivity, particularly in modulating enzyme activity and cellular signaling pathways. For instance, studies have demonstrated that this compound can act as a potent inhibitor of certain kinases, making it a potential candidate for anti-cancer therapies.

In addition to its pharmacological applications, the compound has also garnered attention in the field of material science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as in the development of new types of semiconductors and conductive polymers. Researchers have recently explored the use of this compound as a building block for creating advanced materials with tailored electronic properties.

The stability and reactivity of 2-amino-2-methyl-1-(2-methylphenyl)propanone hydrochloride have been extensively studied under various conditions. These studies have revealed that the compound exhibits remarkable stability under physiological conditions, which is a critical factor for its potential use in biomedical applications. Furthermore, its reactivity towards nucleophilic and electrophilic attacks has been thoroughly characterized, providing valuable insights into its behavior in complex chemical environments.

From a synthetic perspective, the compound can be synthesized via several routes, including nucleophilic substitution and condensation reactions. Recent research has focused on optimizing these synthesis methods to improve yield and reduce production costs. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while maintaining high purity levels.

The biological evaluation of this compound has also revealed intriguing findings. In vitro studies have demonstrated that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a targeted therapeutic agent. Additionally, preliminary animal studies have indicated that the compound has low toxicity at therapeutic doses, further supporting its suitability for drug development.

In conclusion, 2-amino-2-methyl-1-(2-methylphenyl)propanone hydrochloride (CAS No. 1864052-38-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with its favorable physical and chemical properties, positions it as a valuable tool in both academic research and industrial innovation.